6-Bromo-1-methyl-1H-imidazo[4,5-b]pyrazine formate

• IUPAC Name: 5-bromo-3-methylimidazo[4,5-b]pyrazine;formic acid
• InChI: InChI=1S/C6H5BrN4.CH2O2/c1-11-3-9-5-6(11)10-4(7)2-8-5;2-1-3/h2-3H,1H3;1H,(H,2,3)
• InChI Key: PRHIRHCQSMUSFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=NC=C(N=C21)Br.C(=O)O
• Molecular Formula: C7H7BrN4O2
• Molecular Weight: 259.06 g/mol

Description

Imidazo[4,5-b]pyridines are a class of compounds that contain an imidazole ring fused with a pyridine moiety. They are known to play a crucial role in numerous disease conditions and have been found in various classes of drugs.

Synthesis Analysis

While many strategies are available for imidazo[4,5-b]pyridine synthesis, the most popular approaches involve both condensation–dehydration reactions of pyridine-2,3-diamine or pyridine-3,4-diamine with carboxylic acids (or their equivalents) and condensation with aldehydes under oxidative conditions.

Molecular Structure Analysis

The molecular structure of imidazo[4,5-b]pyridines consists of an imidazole ring fused with a pyridine ring. The exact structure of “6-Bromo-1-methyl-1H-imidazo[4,5-b]pyrazine formate” would include these rings, a bromine atom at the 6-position, and a methyl group attached to the nitrogen in the imidazole ring.

Scientific Research Applications

Antimicrobial Potential

Imidazole derivatives, like the compound , have shown good antimicrobial potential. .

Organic Synthesis

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Drug Discovery

Due to its complex structure, 6-Bromo-1-methyl-1H-imidazo[4,5-b]pyrazine formate is utilized in drug discovery processes. .

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives are known to interact with a variety of biological molecules .

Mode of Action

It’s known that the compound can interact with biological molecules through its imidazole ring . The bromine atom also gives it the ability to participate in various organic reactions .

Biochemical Pathways

The compound’s synthesis involves reactions that affect two positions: the nitrogen at position 3 (n3) and at position 4 (n4) .

Result of Action

Imidazole derivatives are known for their broad range of chemical and biological properties, including antimicrobial, anti-inflammatory, antitumor, antidiabetic, and antiviral activities .

Action Environment

It’s known that the compound has good solubility in water and other polar solvents due to the presence of the formate group .